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Cat. No.: B15572055

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The SjDX5-271 peptide, a novel immunomodulatory agent, originates from the eggs of the
parasitic helminth Schistosoma japonicum.[1][2] This 30-amino acid peptide was identified
through a target-guided screening approach aimed at discovering compounds with anti-
inflammatory properties.[1] SjDX5-271 has demonstrated significant therapeutic potential by
promoting the polarization of macrophages towards the anti-inflammatory M2 phenotype.[1] Its
mechanism of action involves the inhibition of the Toll-like receptor 4 (TLR4)/Myeloid
differentiation primary response 88 (MyD88)/Nuclear factor-kappa B (NF-kB) signaling
pathway.[1] This peptide has shown promise in preclinical models of liver ischemia-reperfusion
injury, suggesting its potential as a novel therapeutic for this and other immune-related
diseases.[1]

Origin and Discovery

The discovery of SjpX5-271 stems from the long-observed phenomenon of immunomodulation
by parasitic helminths, which secrete molecules to suppress the host's immune response to
ensure their survival.[3] Researchers have been investigating the components of Schistosoma
japonicum eggs, known to be potent inducers of regulatory T cells, for novel therapeutic
agents.[3]
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SjDX5-271 was identified from a pool of peptides isolated from S. japonicum egg extracts.[1]
The initial screening process involved gel filtration chromatography and reversed-phase high-
performance liquid chromatography to separate the various components of the egg extract.[1] A
specific 3 kDa peptide, initially designated pS1, was found to significantly induce M2
polarization in RAW264.7 macrophages and was subsequently named SjDX5-271.[1]

Peptide Characteristics

The fundamental properties of the SjDX5-271 peptide are summarized in the table below.

Property Description Source

Eggs of Schistosoma

Origin ) ] [1][2]
japonicum
_ . YKNLGGQQQSGSSQGQFPS
Amino Acid Sequence
GQMQQRQQRPQQ
Purity >95% (for synthesized peptide)  [1]
Molecular Weight ~3 kDa [1]

Mechanism of Action: TLR4/MyD88INF-kB Signaling
Pathway

SjDX5-271 exerts its anti-inflammatory effects by modulating macrophage polarization through
the inhibition of the TLR4 signaling pathway. Transcriptomic sequencing of macrophages
treated with SjDX5-271 revealed a significant inhibition of the TLR signaling pathway.[1]
Further investigation confirmed that SjDX5-271 directly interacts with TLR4, preventing the
downstream activation of MyD88 and the subsequent translocation of NF-kB to the nucleus.[1]
This inhibition leads to a reduction in the expression of pro-inflammatory cytokines and
promotes the M2 macrophage phenotype, which is crucial for tissue repair and resolution of
inflammation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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